Cas no 70351-88-1 (Triphenylene, 2,3,6,7,10,11-hexakis(nonyloxy)-)

• Product Name: Triphenylene, 2,3,6,7,10,11-hexakis(nonyloxy)-
• CAS No: 70351-88-1
• MF: C₇₂H₁₂₀O₆
• MW: 1081.71962356567
• CID: 531110
• PubChem ID: 15435091
• Update Time: 2025-04-19

Triphenylene, 2,3,6,7,10,11-hexakis(nonyloxy)- Chemical and Physical Properties

Names and Identifiers

• Triphenylene, 2,3,6,7,10,11-hexakis(nonyloxy)-
• 2,3,6,7,10,11-hexa(nonoxy)triphenylene
• SCHEMBL8974064
• 2,3,6,7,10,11-HEXAKIS(NONYLOXY)TRIPHENYLENE
• 70351-88-1
• DTXSID00572752

• Inchi： 1S/C72H120O6/c1-7-13-19-25-31-37-43-49-73-67-55-61-62(56-68(67)74-50-44-38-32-26-20-14-8-2)64-58-70(76-52-46-40-34-28-22-16-10-4)72(78-54-48-42-36-30-24-18-12-6)60-66(64)65-59-71(77-53-47-41-35-29-23-17-11-5)69(57-63(61)65)75-51-45-39-33-27-21-15-9-3/h55-60H,7-54H2,1-6H3
• InChI Key： XWRRXWLNNCUCSC-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCC)C1=C(C=C2C3C=C(C(=CC=3C3C=C(C(=CC=3C2=C1)OCCCCCCCCC)OCCCCCCCCC)OCCCCCCCCC)OCCCCCCCCC)OCCCCCCCCC

Computed Properties

• Exact Mass: 1080.90849154g/mol
• Monoisotopic Mass: 1080.90849154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 78
• Rotatable Bond Count: 54
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 28.5
• Topological Polar Surface Area: 55.4Ų